Metal-free one-pot sequential direct diarylation of pyrazolin-5-ones with diaryliodonium salts†
RSC Advances Pub Date: 2015-07-30 DOI: 10.1039/C5RA14368C
Abstract
A novel and efficient one-pot sequential C4-diarylation of pyrazolin-5-ones with diaryliodonium salts in the absence of a metal catalyst was reported. A variety of C4-diarylated pyrazolin-5-one derivatives were obtained in good to high yields under mild conditions.
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Journal Name：RSC Advances
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CAS no.: 82081-32-1
